4-(2,4-dibromophenyl)-3,5-diphenyl-4H-1,2,4-triazole

• IUPAC Name: 4-(2,4-dibromophenyl)-3,5-diphenyl-1,2,4-triazole
• InChI: InChI=1S/C20H13Br2N3/c21-16-11-12-18(17(22)13-16)25-19(14-7-3-1-4-8-14)23-24-20(25)15-9-5-2-6-10-15/h1-13H
• InChI Key: CJCREMQAXZBCRR-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=NN=C(N2C3=C(C=C(C=C3)Br)Br)C4=CC=CC=C4
• Molecular Formula: C20H13Br2N3
• DSSTOX Substance ID: DTXSID701216762
• Molecular Weight: 455.1 g/mol
• CAS RN: 313067-46-8

Description

4-(2,4-dibromophenyl)-3,5-diphenyl-4H-1,2,4-triazole, also known as DBT, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. DBT is a triazole-based compound that has been synthesized using different methods.

Mechanism of Action

The mechanism of action of 4-(2,4-dibromophenyl)-3,5-diphenyl-4H-1,2,4-triazole is not fully understood, but it has been suggested that it may inhibit the activity of enzymes involved in the biosynthesis of nucleic acids, which may contribute to its antibacterial and antifungal activities. 4-(2,4-dibromophenyl)-3,5-diphenyl-4H-1,2,4-triazole has also been reported to induce apoptosis in cancer cells by activating the caspase pathway.
Biochemical and Physiological Effects:
4-(2,4-dibromophenyl)-3,5-diphenyl-4H-1,2,4-triazole has been shown to exhibit significant biochemical and physiological effects in various biological systems. It has been reported to inhibit the growth of several bacterial and fungal strains, including Staphylococcus aureus, Escherichia coli, Candida albicans, and Aspergillus niger. 4-(2,4-dibromophenyl)-3,5-diphenyl-4H-1,2,4-triazole has also been shown to induce apoptosis in cancer cells and inhibit the proliferation of tumor cells.

Advantages and Limitations for Lab Experiments

4-(2,4-dibromophenyl)-3,5-diphenyl-4H-1,2,4-triazole has several advantages for use in lab experiments. It is relatively easy to synthesize and has been reported to exhibit significant antibacterial, antifungal, antitumor, and antiviral activities. However, 4-(2,4-dibromophenyl)-3,5-diphenyl-4H-1,2,4-triazole also has some limitations, including its potential toxicity and the need for further studies to fully understand its mechanism of action.

Future Directions

There are several potential future directions for research on 4-(2,4-dibromophenyl)-3,5-diphenyl-4H-1,2,4-triazole. These include further studies on its mechanism of action, its potential use as a fluorescent probe for the detection of nitric oxide in biological systems, and its potential applications in the development of new antibacterial, antifungal, antitumor, and antiviral agents. Additionally, further studies are needed to fully understand the advantages and limitations of 4-(2,4-dibromophenyl)-3,5-diphenyl-4H-1,2,4-triazole for use in lab experiments.

Synthesis Methods

4-(2,4-dibromophenyl)-3,5-diphenyl-4H-1,2,4-triazole can be synthesized using different methods, including the reaction of 2,4-dibromobenzonitrile with diphenylacetonitrile in the presence of sodium azide and copper powder, or the reaction of 2,4-dibromobenzonitrile with diphenylacetonitrile in the presence of sodium azide and copper (II) acetate monohydrate. Both methods have been reported to yield 4-(2,4-dibromophenyl)-3,5-diphenyl-4H-1,2,4-triazole in moderate to good yields.

Scientific Research Applications

4-(2,4-dibromophenyl)-3,5-diphenyl-4H-1,2,4-triazole has been extensively studied for its potential applications in various fields of scientific research. It has been reported to exhibit antibacterial, antifungal, antitumor, and antiviral activities. 4-(2,4-dibromophenyl)-3,5-diphenyl-4H-1,2,4-triazole has also been investigated for its potential use as a fluorescent probe for the detection of nitric oxide in biological systems.